A new class of long-wavelength fluorophores: strong red fluorescence, convenient synthesis and easy derivation
Chemical Communications Pub Date: 2004-11-19 DOI: 10.1039/B413537G
Abstract
A new class of structurally simple fluorophores with strong long-wavelength emission have been developed through a very convenient procedure.
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